Cas no 90390-31-1 (N-(3,5-difluorobenzyl)butan-1-amine)

N-(3,5-difluorobenzyl)butan-1-amine structure
90390-31-1 structure
Product Name:N-(3,5-difluorobenzyl)butan-1-amine
CAS No:90390-31-1
MF:C11H15F2N
MW:199.24030995369
CID:1950317
PubChem ID:457614
Update Time:2025-04-21

N-(3,5-difluorobenzyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

    • N-(3,5-difluorobenzyl)butan-1-amine
    • Benzenemethanamine, N-butyl-3,5-difluoro-
    • CHEMBL1182994
    • DTXCID30160641
    • DTXSID10238150
    • N-[(3,5-difluorophenyl)methyl]butan-1-amine
    • 90390-31-1
    • Inchi: 1S/C11H15F2N/c1-2-3-4-14-8-9-5-10(12)7-11(13)6-9/h5-7,14H,2-4,8H2,1H3
    • InChI Key: MRVMVGPOWMSSDI-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C=1)CNCCCC)F

Computed Properties

  • Exact Mass: 199.117
  • Monoisotopic Mass: 199.117
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.054
  • Boiling Point: 225.8°C at 760 mmHg
  • Flash Point: 90.4°C
  • Refractive Index: 1.475
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